![molecular formula C7H12ClNO2 B1461666 2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride CAS No. 1172252-57-1](/img/structure/B1461666.png)
2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride
Overview
Description
2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride is a sterically constrained amino acid . It is an analogue of natural compounds ornitine and GABA, which play important roles in biological processes . The compound can be used in medicinal chemistry and drug design .
Synthesis Analysis
The synthesis of 2-Azaspiro[3.3]heptane-6-carboxylic acid involves the construction of both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .Molecular Structure Analysis
The molecular structure of 2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride is characterized by a spirocyclic scaffold, which is a distinctive class of organic compounds . This rigid spirocyclic scaffold provides a wide variation of spatial disposition of the functional groups .Scientific Research Applications
Medicinal Chemistry
2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride: is utilized in medicinal chemistry due to its structural analogy with natural compounds like ornithine and GABA . These analogues are crucial in biological processes and can be used to design new drugs with enhanced selectivity and efficiency.
Drug Design
In drug design, the rigidity of 2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride offers a pre-organized framework for functional groups, making it a potential candidate for creating peptidomimetic drugs . This structural rigidity is considered vital for the development of new pharmaceuticals.
Organic Synthesis
The compound serves as a building block in organic synthesis, especially in the construction of sterically constrained amino acids . Its spirocyclic scaffold is valuable for synthesizing novel amino acids that can be used in various chemical syntheses.
Biochemistry
In biochemistry, 2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride is significant for its role in synthesizing amino acid derivatives that mimic the structure and function of naturally occurring amino acids . These derivatives can be used to study enzyme-substrate interactions and other biochemical pathways.
Analytical Chemistry
While specific applications in analytical chemistry are not directly mentioned, the compound’s unique structure could be used in method development for the detection and quantification of similar compounds or in the study of biochemical reactions .
Chemical Engineering
In chemical engineering, this compound could be involved in the process development for the synthesis of complex organic molecules. Its role in constructing spirocyclic frameworks can be applied to develop efficient synthetic routes for industrial-scale production .
properties
IUPAC Name |
2-azaspiro[3.3]heptane-6-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2.ClH/c9-6(10)5-1-7(2-5)3-8-4-7;/h5,8H,1-4H2,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLNGFCGWPXZLRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CNC2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azaspiro[3.3]heptane-6-carboxylic acid hydrochloride | |
CAS RN |
1172252-57-1 |
Source
|
| Record name | 2-azaspiro[3.3]heptane-6-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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